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Compound of Interest

Compound Name: 2-Fluoro-3-iodopyridine

Cat. No.: B038475 Get Quote

2-Fluoro-3-iodopyridine is a halogenated pyridine derivative that serves as a critical building

block in the synthesis of complex organic molecules.[1] Its utility is prominent in the fields of

medicinal chemistry and agrochemical development.[1][2] The presence of both fluorine and

iodine atoms allows for diverse reactivity, making it a valuable precursor for creating novel

therapeutic agents, particularly in oncology and for treating inflammatory diseases.[1][2] The

fluorine atom can enhance metabolic stability, while the iodine atom provides a reactive site for

various cross-coupling reactions.[2]

Data Presentation: Key Properties
The quantitative data for 2-Fluoro-3-iodopyridine are summarized in the table below for easy

reference and comparison.
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Property Value Source(s)

Melting Point 44-48 °C

45-46 °C [2]

45 °C [3]

Molecular Formula C₅H₃FIN [1][2]

Molecular Weight 222.99 g/mol [4]

CAS Number 113975-22-7 [2]

Appearance
White to light yellow

solid/powder/crystal
[1][2]

Purity Typically supplied at ≥97% [1][2][4]

Boiling Point 99 °C at 17 mmHg [3]

Experimental Protocols for Melting Point
Determination
The melting point of a pure crystalline organic compound is a sharp, characteristic physical

property used for identification and purity assessment. A widened melting range and a

depressed melting point are typically indicative of impurities.[5] The most common method for

determining the melting point of a solid organic compound like 2-Fluoro-3-iodopyridine is the

capillary method using a melting point apparatus.

Protocol: Capillary Melting Point Determination
This protocol describes the standard procedure for determining the melting point range of a

solid organic compound.

Materials and Equipment:

2-Fluoro-3-iodopyridine sample

Melting point apparatus (e.g., Mel-Temp or similar heated block device)
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Glass capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional, for grinding crystals)

Safety goggles

Procedure:

Sample Preparation:

Place a small amount of 2-Fluoro-3-iodopyridine on a clean, dry surface. If the sample

consists of large crystals, gently crush it into a fine powder.[6]

Dip the open end of a capillary tube into the powdered sample.[7]

Invert the tube and gently tap it on a hard surface to pack the sample down into the sealed

end.[7] The packed sample should be approximately 1-2 mm high.[5][6]

Apparatus Setup:

Insert the capillary tube, sealed end down, into the sample holder of the melting point

apparatus.[7]

Ensure the thermometer or temperature probe is correctly positioned to accurately

measure the temperature of the heating block.[8]

Melting Point Measurement:

Rapid Determination (Optional): For an unknown compound or to save time, first heat the

sample rapidly to get an approximate melting point. Turn off the apparatus and allow it to

cool significantly before proceeding.

Accurate Determination: Heat the block at a slow, steady rate, approximately 1-2 °C per

minute, as the temperature approaches the expected melting point.[7]

Observe the sample closely through the magnifying lens.
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Record the temperature (T₁) at which the first drop of liquid appears.[5][6][8]

Continue heating at the same slow rate and record the temperature (T₂) at which the

entire sample has completely melted into a clear liquid.[5][6][8]

Reporting:

The melting point is reported as the range from T₁ to T₂.

For accurate results, repeat the determination with a fresh sample in a new capillary tube.

[5] Consistent values should be obtained.

Visualizations: Workflows and Applications
Diagrams created using Graphviz illustrate key logical and experimental workflows relevant to

2-Fluoro-3-iodopyridine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/product/b038475?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Measurement

Data Recording

Start

Crush Sample to
Fine Powder

Pack Capillary
Tube (1-2 mm)

Insert Tube into
Apparatus

Heat Slowly
(1-2 °C/min)

Observe Melting

Record T1
(First Liquid Drop)

Onset

Record T2
(Completely Liquid)

Completion

Report Melting
Point Range (T1-T2)

Click to download full resolution via product page

Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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